Cas no 56600-19-2 (6-Octadecynenitrile)
6-Octadecynenitrile structure
Product Name:6-Octadecynenitrile
CAS No:56600-19-2
MF:C18H31N
MW:261.445445299149
CID:2157459
Update Time:2023-08-05
6-Octadecynenitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Octadecynenitrile
- octadec-6-ynenitrile
- NPUREDFPSYXSQW-UHFFFAOYSA-N
-
- Inchi： 1S/C18H31N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-11,14-17H2,1H3
- InChI Key： NPUREDFPSYXSQW-UHFFFAOYSA-N
- SMILES： N#CCCCCC#CCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 283
- Topological Polar Surface Area: 23.8
6-Octadecynenitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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